Cas no 1174871-55-6 (1-Isopropyl-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 1-Isopropyl-1H-pyrazole-5-sulfonyl chloride
• CAS No: 1174871-55-6
• MF: C₆H₉ClN₂O₂S
• MW: 208.665858983994
• MDL: MFCD12548039
• CID: 2602724
• PubChem ID: 45923687
• Update Time: 2025-07-23

1-Isopropyl-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-1H-pyrazole-5-sulfonyl Chloride
• SCHEMBL17850533
• EN300-232292
• STL583949
• 1-Isopropyl-1H-pyrazole-5-sulfonyl chloride, AldrichCPR
• 2-ISOPROPYLPYRAZOLE-3-SULFONYL CHLORIDE
• 1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride
• ZWB87155
• BS-40523
• AKOS005168952
• 1-isopropyl-1H-pyrazole-5-sulfonylchloride
• AT12079
• 1174871-55-6
• 2-propan-2-ylpyrazole-3-sulfonyl chloride
• MFCD12548039
• 802-548-3
• 1-Isopropyl-1H-pyrazole-5-sulfonyl chloride

• MDL： MFCD12548039
• Inchi： 1S/C6H9ClN2O2S/c1-5(2)9-6(3-4-8-9)12(7,10)11/h3-5H,1-2H3
• InChI Key： APESRGNGHCTUQZ-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=NN1C(C)C)(=O)=O

Computed Properties

• Exact Mass: 208.0073264g/mol
• Monoisotopic Mass: 208.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.3Ų

1-Isopropyl-1H-pyrazole-5-sulfonyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3265 8 / PGIII
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-Isopropyl-1H-pyrazole-5-sulfonyl chloride

Introduction to 1-Isopropyl-1H-pyrazole-5-sulfonyl chloride (CAS No. 1174871-55-6)

1-Isopropyl-1H-pyrazole-5-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1174871-55-6, is a derivative of pyrazole and features a sulfonyl chloride functional group, making it a valuable intermediate in synthetic chemistry. The unique structural properties of this molecule contribute to its utility in the development of novel therapeutic agents and fine chemicals.

The 1H-pyrazole core is a heterocyclic aromatic compound known for its stability and reactivity, which makes it a preferred scaffold in medicinal chemistry. The introduction of an isopropyl group at the 1-position and a sulfonyl chloride group at the 5-position enhances the compound's reactivity, enabling it to participate in various nucleophilic substitution reactions. These characteristics are particularly useful in the synthesis of more complex molecules, including those targeted for biological activity.

Recent advancements in drug discovery have highlighted the importance of sulfonyl chloride derivatives due to their ability to act as intermediates in the formation of sulfonamides. Sulfonamides are a class of compounds with broad-spectrum biological activity, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfonyl chloride moiety in 1-Isopropyl-1H-pyrazole-5-sulfonyl chloride facilitates the introduction of these pharmacophores into larger molecular frameworks, thereby expanding the potential therapeutic applications.

In addition to its role as a synthetic intermediate, 1-Isopropyl-1H-pyrazole-5-sulfonyl chloride has been explored in the development of materials science applications. The compound's ability to undergo selective reactions with various nucleophiles makes it a candidate for polymer modification and functional material synthesis. For instance, its incorporation into polymer backbones can enhance material properties such as thermal stability and biodegradability, which are critical for advanced materials used in medical devices and sustainable technologies.

The chemical synthesis of 1-Isopropyl-1H-pyrazole-5-sulfonyl chloride involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Typically, the synthesis begins with the functionalization of a pyrazole derivative followed by chlorosulfonation and subsequent alkylation. Advances in catalytic methods have improved the efficiency of these processes, reducing waste and energy consumption while maintaining high selectivity.

From a research perspective, 1-Isopropyl-1H-pyrazole-5-sulfonyl chloride serves as a model compound for studying electronic effects and steric influences on heterocyclic systems. Computational studies have been instrumental in understanding its reactivity and predicting new synthetic pathways. These studies not only contribute to fundamental chemical knowledge but also provide practical insights for optimizing synthetic routes in industrial settings.

The pharmaceutical industry has shown particular interest in derivatives of pyrazole due to their potential as drug candidates. For example, modifications at the 3-position of pyrazole can lead to compounds with enhanced binding affinity to biological targets such as enzymes and receptors. The sulfonyl chloride group in 1-Isopropyl-1H-pyrazole-5-sulfonyl chloride allows for further derivatization at this position, opening up avenues for structure-based drug design.

In conclusion, 1-Isopropyl-1H-pyrazole-5-sulfonyl chloride (CAS No. 1174871-55-6) is a multifunctional compound with significant applications in pharmaceutical synthesis and materials science. Its unique structural features enable it to serve as a versatile intermediate in the development of new drugs and advanced materials. As research continues to uncover new synthetic methodologies and biological applications, this compound is poised to remain an important tool in both academic and industrial settings.